Cas no 888420-15-3 (methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate)

• Product Name: methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate
• CAS No: 888420-15-3
• MF: C₁₈H₂₂N₄O₅S
• MW: 406.456082820892
• CID: 5970765
• PubChem ID: 135705864
• Update Time: 2025-06-12

methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate
• methyl 2-[[6-amino-5-[(4-ethoxybenzoyl)amino]-4-oxo-1H-pyrimidin-2-yl]sulfanyl]butanoate
• 888420-15-3
• F1880-1177
• AKOS024616804
• AB00676891-01
• methyl 2-[[4-amino-5-[(4-ethoxybenzoyl)amino]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]butanoate
• methyl 2-((4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)butanoate

• Inchi： 1S/C18H22N4O5S/c1-4-12(17(25)26-3)28-18-21-14(19)13(16(24)22-18)20-15(23)10-6-8-11(9-7-10)27-5-2/h6-9,12H,4-5H2,1-3H3,(H,20,23)(H3,19,21,22,24)
• InChI Key： BIVQOFSBUYBGPA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(SC1NC(N)=C(NC(=O)C2=CC=C(OCC)C=C2)C(=O)N=1)CC

Computed Properties

• Exact Mass: 406.13109099g/mol
• Monoisotopic Mass: 406.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 157Ų

Additional information on methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate

Comprehensive Analysis of Methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate (CAS No. 888420-15-3)

Methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate (CAS No. 888420-15-3) is a specialized organic compound with a unique molecular structure, combining pyrimidine and butanoate functionalities. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition studies. The presence of 4-ethoxybenzamido and sulfanyl groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrimidine derivatives has surged, driven by their role in designing antiviral and anticancer agents. Researchers are particularly interested in CAS No. 888420-15-3 due to its 4-amino-6-oxo-1,6-dihydropyrimidine core, which is a common scaffold in medicinal chemistry. The compound's methyl butanoate side chain further enhances its solubility and bioavailability, making it a promising candidate for further exploration.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate?" The synthesis typically involves multi-step reactions, starting with the condensation of 4-ethoxybenzoyl chloride with a pyrimidine precursor, followed by sulfanylation and esterification. Advanced techniques like HPLC purification and NMR characterization are critical for ensuring the compound's purity and structural integrity.

The compound's bioactivity profile is another hot topic among researchers. Preliminary studies suggest that methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. This aligns with the growing interest in targeted therapy and small-molecule inhibitors for treating chronic diseases. However, extensive in vitro and in vivo studies are still needed to validate these findings.

From an industrial perspective, CAS No. 888420-15-3 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly solvents and catalytic methods to produce such compounds, reducing environmental impact. This trend reflects the broader shift toward sustainable pharmaceutical manufacturing, a key concern for regulatory bodies and consumers alike.

In summary, methyl 2-{4-amino-5-(4-ethoxybenzamido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}butanoate represents a fascinating area of research with potential applications in drug discovery and biochemistry. Its unique structure, combined with the rising demand for pyrimidine-based therapeutics, positions it as a compound of significant scientific and commercial interest. Future studies will likely focus on optimizing its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential.